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Compound Name: 6-Methylhydroxyangolensate

Cat. No.: B602816 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the origins and natural sources of

6-Methylhydroxyangolensate, a limonoid of interest to researchers, scientists, and drug

development professionals. This document details the biosynthetic pathways, natural

occurrences, and experimental protocols for the isolation and characterization of this

compound.

Introduction
6-Methylhydroxyangolensate is a naturally occurring tetranortriterpenoid, belonging to the

limonoid class of secondary metabolites. Limonoids are known for their wide range of biological

activities, and 6-Methylhydroxyangolensate has been investigated for its potential therapeutic

properties. Understanding its natural origins is crucial for sustainable sourcing and further

research into its pharmacological applications.

Natural Sources
The primary natural source of 6-Methylhydroxyangolensate identified to date is the African

mahogany tree, Khaya grandifoliola (family Meliaceae).[1][2][3] This compound has been

successfully isolated from the stem bark of this tree.[1][2] While other species of the Khaya
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genus are known to produce a variety of limonoids, Khaya grandifoliola is the most prominently

cited source for 6-Methylhydroxyangolensate.

Biosynthesis
The biosynthesis of 6-Methylhydroxyangolensate follows the general pathway for limonoid

synthesis in plants. This intricate process originates from the mevalonate (MVA) pathway,

which produces the fundamental five-carbon building blocks, isopentenyl pyrophosphate (IPP)

and its isomer, dimethylallyl pyrophosphate (DMAPP).

A proposed biosynthetic pathway is outlined below:

Mevalonate (MVA) Pathway Triterpenoid Scaffolding Limonoid Modification

Acetyl-CoA Mevalonate Isopentenyl Pyrophosphate (IPP) Dimethylallyl Pyrophosphate (DMAPP) Geranyl Pyrophosphate (GPP) Farnesyl Pyrophosphate (FPP) Squalene 2,3-Oxidosqualene Protolimonoid Scaffold Tetranortriterpenoid Precursor
Oxidation & Rearrangement

Angolensate-type Limonoid
Further Modifications

6-Methylhydroxyangolensate
Hydroxylation & Methylation

Click to download full resolution via product page

A simplified diagram of the proposed biosynthetic pathway of 6-Methylhydroxyangolensate.

Experimental Protocols
The isolation and purification of 6-Methylhydroxyangolensate from its natural source, Khaya

grandifoliola, typically involves solvent extraction followed by chromatographic separation. The

following is a representative protocol based on methodologies described for the isolation of

limonoids from this genus.

Plant Material Collection and Preparation
Fresh stem bark of Khaya grandifoliola is collected.

The bark is air-dried in the shade for several weeks to reduce moisture content.

The dried bark is then ground into a coarse powder to increase the surface area for

extraction.
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Extraction
The powdered bark is subjected to cold maceration with a solvent of intermediate polarity,

such as ethyl acetate, for an extended period (e.g., 72 hours) with occasional agitation.

The process is repeated multiple times to ensure exhaustive extraction.

The resulting extracts are combined and concentrated under reduced pressure using a

rotary evaporator to yield a crude extract.

Chromatographic Purification
A multi-step chromatographic approach is employed to isolate 6-Methylhydroxyangolensate
from the complex crude extract.
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Powdered Khaya grandifoliola Bark
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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